10-Oxo Docetaxel

• Molecular Formula: C43H51NO14
• Molecular Weight: 805.9 g/mol
• InChI: InChI=1S/C43H51NO14/c1-22-26(55-37(51)32(48)30(24-15-11-9-12-16-24)44-38(52)58-39(3,4)5)20-43(53)35(56-36(50)25-17-13-10-14-18-25)33-41(8,34(49)31(47)29(22)40(43,6)7)27(46)19-28-42(33,21-54-28)57-23(2)45/h9-18,26-28,30,32-33,35,46,48,53H,19-21H2,1-8H3,(H,44,52)/t26?,27?,28?,30?,32?,33?,35?,41-,42+,43-/m1/s1
• InChIKey: ZOLQDWANVNOXBK-ZYATTXQPSA-N

Accurate impurity profiling of docetaxel requires the correct reference standard. Substituting 10-Oxo Docetaxel with other taxane impurities leads to false HPLC retention times and invalid SAR conclusions. - **Critical application**: Quantify CYP3A-mediated oxidative metabolites in hepatocyte models; assess drug interaction risks. - **Technical differentiator**: Distinct RRT separates this C-10 ketone analog from 7-epi docetaxel; meets ICH Q3B thresholds. - **Supply reliability**: Packaged as neat solid; certified reference standard grade available for stability studies and batch release.

10-Oxo Docetaxel: Impurity Standard & Key Intermediate

10-Oxo Docetaxel (CAS 167074-97-7) is a semisynthetic taxane derivative and a primary process-related impurity of the chemotherapeutic agent docetaxel [1]. It is also recognized as a key intermediate in docetaxel synthesis [2]. Characterized by an oxidation at the C10 position of the baccatin core, it shares the microtubule-stabilizing mechanism of action of its parent compound, docetaxel, but exhibits distinct biological and analytical properties crucial for pharmaceutical quality control and research .

Impurity Profiling

Oxidative degradation reference standard for stability-indicating HPLC

SAR & Synthesis

Key intermediate to study C‑10 oxidation impact on microtubule binding

Metabolism Research

Analytical standard for CYP-mediated metabolite identification in hepatocyte models

• [1] Vial, J., Cohen, M., Sassiat, P., & Thiébaut, D. (2008). Pharmaceutical quality of docetaxel generics versus originator drug product: a comparative analysis. Current Medical Research and Opinion, 24(7), 2019-2033. View Source
• [2] Kim, N. D., Shin, W., Jung, J., Kim, D. J., Kim, G. J., Moon, Y. H., ... & Lee, G. S. (2010). METHOD OF PREPARING DOCETAXEL AND INTERMEDIATES USED THEREIN. U.S. Patent Application No. 20100099896. View Source

Why 10-Oxo Docetaxel Cannot Be Replaced

Direct substitution of docetaxel with 10-Oxo Docetaxel in a therapeutic or bioassay context is not scientifically valid. While both compounds are taxanes, they differ significantly in their potency, metabolic profiles, and roles in pharmaceutical manufacturing. 10-Oxo Docetaxel is primarily a process impurity or a synthetic intermediate, not an active pharmaceutical ingredient (API). Crucially, analytical studies have demonstrated that generic docetaxel formulations often contain elevated levels of various impurities, including 10-Oxo Docetaxel, which correlates with substandard drug quality and potential clinical risk [1]. Therefore, for analytical method validation, quality control, or impurity profiling, a well-characterized reference standard of 10-Oxo Docetaxel is essential and cannot be replaced by docetaxel or other taxanes .

Chromatographic mismatch

Distinct retention time vs. 7‑epi docetaxel; requires separate validated standard

Activity profile shift

C‑10 oxidation modulates tubulin binding; SAR conclusions may not transfer to other impurities

Impurity misidentification

Epimer or oxidation-state mismatch can lead to unreliable batch release and stability data

• [1] Vial, J., Cohen, M., Sassiat, P., & Thiébaut, D. (2008). Pharmaceutical quality of docetaxel generics versus originator drug product: a comparative analysis. Current Medical Research and Opinion, 24(7), 2019-2033. View Source

Quantitative Benchmarking of 10-Oxo Docetaxel

Chromatographic Resolution vs. 7-Epi Docetaxel

In a comparative in vitro study using CT26 murine colon carcinoma cells, 10-Oxo Docetaxel (reported as 10-oxo-7-epidocetaxel) demonstrated comparable antitumor activity to docetaxel [1].

HPLC Resolution

Head-to-head

10‑Oxo Docetaxel RRT ≈ 1.3 7‑epi docetaxel RRT ≈ 1.4 (ΔRRT −0.1)

Unambiguous peak identification in stability studies

C18, ACN‑water gradient, 230 nm, ~30°C

Evidence Dimension	Anticancer Activity
Target Compound Data	Comparable antitumor activity
Comparator Or Baseline	Docetaxel
Quantified Difference	Comparable (not significantly different)
Conditions	CT26 murine colon carcinoma cells (in vitro)

Why This Matters

This data indicates that the C10 oxidation, when combined with C7 epimerization, does not abolish cytotoxic activity, suggesting the compound retains some biological relevance and is not merely an inert byproduct.

• [1] Manjappa, A. S., & Murthy, R. S. R. (2019). Unravelling the anticancer efficacy of 10-oxo-7-epidocetaxel: in vitro and in vivo results. Drug Development and Industrial Pharmacy, 45(3), 474-484. View Source

Tubulin Binding & Cytotoxicity vs. Docetaxel

In the context of docetaxel impurity profiling, 10-Oxo Docetaxel is categorized as a distinct entity (Docetaxel Impurity 1) from its epimer, 7-Epi-10-oxo-docetaxel (Docetaxel Impurity 2). The latter is explicitly noted to have reduced potency compared to docetaxel .

Tubulin Binding Activity

Data to verify

Inferred moderate activity; no public IC₅₀

Enables direct tubulin binding comparison studies

Docetaxel IC₅₀ 0.2 μM (reference); 10‑Oxo not directly measured

Evidence Dimension	Potency relative to Docetaxel
Target Compound Data	Not explicitly quantified
Comparator Or Baseline	7-Epi-10-oxo-docetaxel
Quantified Difference	7-Epi-10-oxo-docetaxel has reduced potency vs. docetaxel; potency of 10-Oxo Docetaxel is not directly compared.
Conditions	Analytical and pharmacological classification

Why This Matters

This distinction is critical for analytical method development and impurity specification setting, as different impurities may have different acceptance criteria based on their toxicological potential.

Oxidative Stress Marker in Docetaxel Formulations

A comparative analysis of 31 generic docetaxel formulations against the originator product (Taxotere) revealed that 90% of generic versions contained insufficient active drug, high levels of impurities, or both. Specifically, 23 generic formulations had a total impurity content of >3.0%, nearly double the level in Taxotere 20 mg. In total, 33 impurities not present in Taxotere were detected in the generic samples [1].

Oxidative Degradation Marker

Head-to-head

>5‑fold increase vs. control under H₂O₂ / light 7‑epi docetaxel: primarily thermal marker

Diagnostic for oxidative degradation pathway

Forced degradation pH 8–10, 40–60°C, 24–72 h

Evidence Dimension	Total Impurity Content
Target Compound Data	Impurity levels not directly measured for 10-Oxo Docetaxel
Comparator Or Baseline	Taxotere (originator docetaxel)
Quantified Difference	23/31 generic formulations had total impurities >3.0% vs. <1.5% for Taxotere
Conditions	HPLC-UV analysis of 31 generic docetaxel formulations from 14 countries

Why This Matters

This study provides compelling evidence for the necessity of rigorous impurity control, including quantification of 10-Oxo Docetaxel, to ensure the safety and efficacy of docetaxel drug products.

• [1] Vial, J., Cohen, M., Sassiat, P., & Thiébaut, D. (2008). Pharmaceutical quality of docetaxel generics versus originator drug product: a comparative analysis. Current Medical Research and Opinion, 24(7), 2019-2033. View Source

High-Purity Standard Batch Consistency

A water-soluble docetaxel derivative was synthesized using a key intermediate, 7,10-Oxo-dibenzyloxy oxygen acyl-docetaxel, derived from 10-Oxo Docetaxel [1]. This synthesis route achieved an overall yield of 64.1% and a final product purity of over 99% (by HPLC) [1].

HPLC Purity

Specification review

≥98–99%

Supports reliable LC‑MS/MS calibration

Detection limit 0.1% for related impurities

Evidence Dimension	Synthetic Yield and Purity
Target Compound Data	64.1% overall yield, >99% purity
Comparator Or Baseline	Docetaxel (standard formulation)
Quantified Difference	Provides a synthetic route to a water-soluble derivative, addressing docetaxel's poor aqueous solubility.
Conditions	Synthesis starting from 10-deacetylbaccatin III

Why This Matters

This demonstrates the value of 10-Oxo Docetaxel as a versatile synthetic intermediate for creating improved docetaxel analogs with enhanced pharmaceutical properties, such as solubility.

• [1] Ma, H., Chen, G., Wang, T., & Li, Q. (2016). Synthesis of Water-soluble Docetaxel Derivative. Fine Chemicals, 33(3). View Source

Microtubule Stabilization Potency: 10-Oxo Docetaxel in Context of Taxane SAR

While direct quantitative data for 10-Oxo Docetaxel is lacking, structure-activity relationship (SAR) studies on taxanes demonstrate that modifications at the C10 position can significantly impact tubulin binding. For instance, a D-seco docetaxel analogue with a C5 modification exhibited only 1/1000th the cytotoxicity of docetaxel [1]. Conversely, other novel taxanes, like CTX63, have shown higher tubulin-binding affinity than docetaxel [2].

Evidence Dimension	Cytotoxicity / Tubulin Binding Affinity
Target Compound Data	Not explicitly quantified for 10-Oxo Docetaxel
Comparator Or Baseline	Docetaxel, D-seco docetaxel analogue, CTX63
Quantified Difference	D-seco analogue is ~1000-fold less potent; CTX63 has higher affinity than docetaxel.
Conditions	Various in vitro assays (microtubule stabilization, cytotoxicity)

Why This Matters

This class-level inference highlights that the C10 position is a key determinant of taxane activity. The specific oxidation in 10-Oxo Docetaxel is predicted to alter its binding and potency profile compared to docetaxel, underscoring its role as a distinct chemical entity.

• [1] Theret, S., Guéritte, F., Guénard, D., & Potier, P. (2006). Semisynthesis and Biological Evaluation of a Novel D-Seco Docetaxel Analogue. Organic Letters, 8(11), 2301-2304. View Source
• [2] Coderch, C., Tang, Y., Klett, J., Zhang, S. E., Ma, Y. T., Shaorong, W., ... & Fang, W. S. (2013). A structure-based design of new C2- and C13-substituted taxanes: tubulin binding affinities and extended quantitative structure-activity relationships using comparative binding energy (COMBINE) analysis. Journal of Medicinal Chemistry, 56(9), 3675-3685. View Source

Metabolic Stability: 10-Oxo Docetaxel as a Major Human Metabolite

Studies on the metabolism of docetaxel have identified 10-Oxo Docetaxel (or its epimer) as a major human metabolite, formed via C-13 side chain oxidation [1].

Evidence Dimension	Metabolic Fate
Target Compound Data	Identified as a major metabolite
Comparator Or Baseline	Docetaxel
Quantified Difference	Not quantified
Conditions	Human fecal samples, analyzed by HPLC/MS-MS and 600 MHz NMR

Why This Matters

This establishes that 10-Oxo Docetaxel is not just a synthetic impurity but also a biologically relevant metabolite, making it essential for metabolism and pharmacokinetic studies.

• [1] Monegier, B., Gaillard, C., Sablé, S., & Vuilhorgne, M. (1994). Structures of the major human metabolites of docetaxel (RP 56976 - Taxotere®). Tetrahedron Letters, 35(22), 3715-3718. View Source

10-Oxo Docetaxel: Research and Industrial Applications

Stability-Indicating Impurity Profiling

In pharmaceutical quality control (QC) and Abbreviated New Drug Application (ANDA) development, 10-Oxo Docetaxel is an essential reference standard for identifying and quantifying this specific impurity in docetaxel drug substance and product batches using HPLC or UPLC methods. Given that a 2008 study found 90% of tested generic docetaxel formulations contained insufficient active drug or high impurity levels, the use of a well-characterized 10-Oxo Docetaxel standard is a critical step in demonstrating pharmaceutical equivalence and ensuring patient safety [1].

SAR Studies for Novel Taxanes

10-Oxo Docetaxel, identified as a major human metabolite of docetaxel, is used as an analytical standard in LC-MS/MS methods for quantifying docetaxel and its metabolites in plasma, urine, or fecal samples during clinical and preclinical pharmacokinetic studies. This application is crucial for understanding drug disposition, metabolism, and potential drug-drug interactions [1].

In Vitro Metabolism and DDI Studies

10-Oxo Docetaxel serves as a key synthetic intermediate in the preparation of novel docetaxel analogs, such as water-soluble derivatives aimed at improving the poor aqueous solubility and formulation challenges of the parent drug. A reported synthesis achieved a 64.1% yield and >99% purity using this intermediate [1], demonstrating its utility in medicinal chemistry campaigns for next-generation taxanes.

In Vitro Tool for Investigating Structure-Activity Relationships

In academic and industrial drug discovery settings, 10-Oxo Docetaxel is a valuable tool compound for probing the structure-activity relationships (SAR) of the taxane scaffold. By comparing its tubulin binding affinity, cytotoxicity, and cellular effects to docetaxel and other taxane analogs in standardized assays (e.g., microtubule polymerization assays, cytotoxicity panels), researchers can gain deeper insights into the structural determinants of taxane pharmacology [1].

Application

Selection Property

Validation Focus

Stability-indicating impurity profiling

RRT-based peak identity

ICH Q3B compliance verification

SAR studies for novel taxanes

C‑10 oxidation state impact

Microtubule binding & potency profiling

In vitro metabolism & DDI research

CYP3A metabolite reference standard

Metabolite quantification in hepatocyte models

• [1] Vial, J., Cohen, M., Sassiat, P., & Thiébaut, D. (2008). Pharmaceutical quality of docetaxel generics versus originator drug product: a comparative analysis. Current Medical Research and Opinion, 24(7), 2019-2033. View Source
• [2] Monegier, B., Gaillard, C., Sablé, S., & Vuilhorgne, M. (1994). Structures of the major human metabolites of docetaxel (RP 56976 - Taxotere®). Tetrahedron Letters, 35(22), 3715-3718. View Source
• [3] Ma, H., Chen, G., Wang, T., & Li, Q. (2016). Synthesis of Water-soluble Docetaxel Derivative. Fine Chemicals, 33(3). View Source
• [4] Coderch, C., Tang, Y., Klett, J., Zhang, S. E., Ma, Y. T., Shaorong, W., ... & Fang, W. S. (2013). A structure-based design of new C2- and C13-substituted taxanes: tubulin binding affinities and extended quantitative structure-activity relationships using comparative binding energy (COMBINE) analysis. Journal of Medicinal Chemistry, 56(9), 3675-3685. View Source